- Discovery of the programmed cell death-1/programmed cell death-ligand 1 interaction inhibitors bearing an indoline scaffold, European Journal of Medicinal Chemistry, 2020, 186,
Cas no 950741-84-1 (5-Bromo-2-bromomethyl-benzoic acid ethyl ester)
950741-84-1 structure
Product Name:5-Bromo-2-bromomethyl-benzoic acid ethyl ester
CAS No:950741-84-1
MF:C10H10Br2O2
MW:321.993201732636
MDL:MFCD15527077
CID:2102660
PubChem ID:57429424
Update Time:2024-10-25
5-Bromo-2-bromomethyl-benzoic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-2-bromomethyl-benzoic acid ethyl ester
- Ethyl 5-bromo-2-(bromomethyl)benzoate
- 950741-84-1
- DB-113625
- BS-33314
- F30874
- PHSGNAVTTZJUOE-UHFFFAOYSA-N
- 5-Bromo-2-bromomethylbenzoic acid ethyl ester
- ethyl5-bromo-2-(bromomethyl)benzoate
- C10H10Br2O2
- MFCD15527077
- SCHEMBL550390
-
- MDL： MFCD15527077
- Inchi： 1S/C10H10Br2O2/c1-2-14-10(13)9-5-8(12)4-3-7(9)6-11/h3-5H,2,6H2,1H3
- InChI Key： PHSGNAVTTZJUOE-UHFFFAOYSA-N
- SMILES： O=C(C1C(CBr)=CC=C(Br)C=1)OCC
Computed Properties
- Exact Mass: 321.90271g/mol
- Monoisotopic Mass: 319.90475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 26.3Ų
5-Bromo-2-bromomethyl-benzoic acid ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC13226-10g |
ethyl 5-bromo-2-(bromomethyl)benzoate |
950741-84-1 | 95% | 10g |
$800 | 2023-09-07 | |
| Matrix Scientific | 161131-1g |
5-Bromo-2-bromomethylbenzoic acid ethyl ester, 95%+ |
950741-84-1 | 95% | 1g |
$521.00 | 2023-09-10 | |
| eNovation Chemicals LLC | D509178-1g |
5-Bromo-2-bromomethyl-benzoic acid ethyl ester |
950741-84-1 | 95% | 1g |
$780 | 2024-05-24 | |
| eNovation Chemicals LLC | D509178-5g |
5-Bromo-2-bromomethyl-benzoic acid ethyl ester |
950741-84-1 | 95% | 5g |
$2150 | 2024-05-24 | |
| Alichem | A019097918-10g |
Ethyl 5-bromo-2-(bromomethyl)benzoate |
950741-84-1 | 97% | 10g |
$871.00 | 2023-08-31 | |
| Alichem | A019097918-25g |
Ethyl 5-bromo-2-(bromomethyl)benzoate |
950741-84-1 | 97% | 25g |
$1326.60 | 2023-08-31 | |
| Alichem | A019097918-100g |
Ethyl 5-bromo-2-(bromomethyl)benzoate |
950741-84-1 | 97% | 100g |
$3417.00 | 2023-08-31 | |
| eNovation Chemicals LLC | D509178-1g |
5-Bromo-2-bromomethyl-benzoic acid ethyl ester |
950741-84-1 | 95% | 1g |
$780 | 2025-02-20 | |
| eNovation Chemicals LLC | D509178-5g |
5-Bromo-2-bromomethyl-benzoic acid ethyl ester |
950741-84-1 | 95% | 5g |
$2150 | 2025-02-20 | |
| 1PlusChem | 1P00IJ6M-250mg |
ETHYL 5-BROMO-2-(BROMOMETHYL)BENZOATE |
950741-84-1 | 98% | 250mg |
$91.00 | 2025-03-01 |
5-Bromo-2-bromomethyl-benzoic acid ethyl ester Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Benzoyl peroxide , N-Bromosuccinimide Solvents: Carbon tetrachloride ; rt; 10 h, reflux
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Benzoyl peroxide Solvents: Carbon tetrachloride ; 18 h, rt → 70 °C; 70 °C → rt
Reference
- Preparation of isoindoline compounds for the treatment of spinal muscular atrophy and other uses, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Benzoyl peroxide , N-Bromosuccinimide Solvents: Carbon tetrachloride ; rt → 70 °C; 18 h, 70 °C
Reference
- Preparation of oxoisoindolinylphenylpropanoates and its analogs for the treatment of spinal muscular atrophy and other uses, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Benzoyl peroxide , N-Bromosuccinimide
Reference
- New macrocyclic analogs of the natural histone deacetylase inhibitor FK228; design, synthesis and preliminary biological evaluation, Bioorganic & Medicinal Chemistry, 2015, 23(21), 6785-6793
Production Method 5
Reaction Conditions
1.1 Reagents: Benzoyl peroxide , N-Bromosuccinimide Solvents: Carbon tetrachloride ; 6 h, rt → 0 °C; 40 h, reflux → rt; rt; 40 h
Reference
- Preparation of pyridine compounds as protein tyrosine kinase inhibitors for treatment of proliferative diseases, China, , ,
5-Bromo-2-bromomethyl-benzoic acid ethyl ester Raw materials
5-Bromo-2-bromomethyl-benzoic acid ethyl ester Preparation Products
5-Bromo-2-bromomethyl-benzoic acid ethyl ester Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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